Highly emissive Zn–Ln metal–organic frameworks with an unusual 3D inorganic subnetwork†‡
Chemical Communications Pub Date: 2012-06-11 DOI: 10.1039/C2CC33223J
Abstract
Mixed zinc–lanthanide (Zn–Ln) metal–organic frameworks (MOFs) based on the 3,5-pyrazoledicarboxylate
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